Cas no 2308467-36-7 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid)
(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid
- (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]hexanoic acid
- EN300-1472735
- 2308467-36-7
-
- Inchi: 1S/C27H34N2O6/c1-3-9-18(16-25(30)31)28-26(32)24(14-8-15-34-2)29-27(33)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,3,8-9,14-17H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t18-,24?/m1/s1
- InChI Key: VYPAPKDCBBNEDF-QFADGXAASA-N
- SMILES: O(C(NC(C(N[C@@H](CC(=O)O)CCC)=O)CCCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 482.24168681g/mol
- Monoisotopic Mass: 482.24168681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 14
- Complexity: 679
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 114Ų
(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1472735-1.0g |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]hexanoic acid |
2308467-36-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1472735-50mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]hexanoic acid |
2308467-36-7 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1472735-100mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]hexanoic acid |
2308467-36-7 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1472735-250mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]hexanoic acid |
2308467-36-7 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1472735-500mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]hexanoic acid |
2308467-36-7 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1472735-1000mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]hexanoic acid |
2308467-36-7 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1472735-2500mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]hexanoic acid |
2308467-36-7 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1472735-5000mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]hexanoic acid |
2308467-36-7 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1472735-10000mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]hexanoic acid |
2308467-36-7 | 10000mg |
$14487.0 | 2023-09-29 |
(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid
(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic Acid (CAS No. 2308467-36-7)
The compound (3R)-3-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid, with the CAS registry number 2308467-36-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, biochemistry, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a chiral center at the 3-position, and a methoxy substituent at the 5-position of the pentanamide chain. Its unique properties make it a valuable tool in various research and industrial applications.
Recent studies have highlighted the potential of this compound in the development of advanced drug delivery systems. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and subsequent reactions. Researchers have explored its use as a precursor for synthesizing bioactive molecules with enhanced stability and bioavailability. For instance, its application in the design of targeted drug delivery systems has shown promise in improving therapeutic outcomes by minimizing side effects and maximizing drug efficacy.
In addition to its role in drug delivery, this compound has also been investigated for its potential in materials science. The chiral center at the 3-position imparts optical activity to the molecule, making it a candidate for chiral recognition and separation applications. Recent advancements in asymmetric catalysis have leveraged this property to develop enantioselective reactions, which are critical for producing enantiomerically pure compounds required in pharmaceuticals and agrochemicals.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the Fmoc group requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these conditions using novel catalysts and reaction media, leading to more efficient and scalable production methods.
Moreover, this compound has found applications in analytical chemistry as a reference standard for chromatographic separations. Its structural complexity makes it an ideal candidate for testing the performance of chromatographic columns and developing new separation techniques. Recent studies have demonstrated its utility in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses, providing valuable insights into the behavior of similar compounds under various analytical conditions.
In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. While further research is needed to fully understand its pharmacological profile, these findings underscore its potential as a lead compound for drug discovery efforts targeting metabolic disorders.
From an environmental perspective, this compound's biodegradability has been assessed under controlled laboratory conditions. Results indicate that it undergoes slow degradation under aerobic conditions, highlighting the need for proper waste management practices to minimize its environmental footprint.
In conclusion, (3R)-3-{2-{(9H-fluoren-9-yl)methoxycarbonyl}amino}-5-methoxypentanamidohexanoic acid (CAS No. 2308467-36-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.
2308467-36-7 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)